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Abstract
Bocidelpar (ASP0367) is a selective peroxisome proliferator-activated receptor delta (PPARδ)

modulator under investigation for its potential to treat mitochondrial and muscular diseases.[1]

Activation of PPARδ is understood to play a crucial role in regulating mitochondrial biogenesis

and function. This technical guide provides an in-depth overview of the core mechanisms by

which Bocidelpar is proposed to influence mitochondrial biogenesis pathways, supported by

illustrative data and detailed experimental protocols. The information presented herein is

intended to serve as a resource for researchers and professionals in the field of drug

development.

Introduction
Mitochondrial dysfunction is a key pathological feature in a range of debilitating conditions,

including primary mitochondrial myopathies (PMM) and Duchenne muscular dystrophy (DMD).

[1] These disorders are characterized by impaired energy production, muscle weakness, and

exercise intolerance.[2] Bocidelpar, a selective PPARδ agonist, has emerged as a promising

therapeutic candidate by targeting the underlying mitochondrial impairment.[3][4] PPARδ is

highly expressed in skeletal muscle and is a key regulator of fatty acid oxidation and

mitochondrial respiration.[1] By activating PPARδ, Bocidelpar is thought to initiate a signaling

cascade that culminates in enhanced mitochondrial biogenesis, thereby improving cellular

energy metabolism and muscle function.[2][3]
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Mechanism of Action: The PPARδ Signaling
Pathway
Bocidelpar's primary mechanism of action is the activation of the PPARδ signaling pathway. As

a selective agonist, Bocidelpar binds to and activates PPARδ, which then forms a heterodimer

with the retinoid X receptor (RXR). This complex subsequently binds to peroxisome proliferator

response elements (PPREs) in the promoter regions of target genes, leading to their increased

transcription.

A key downstream effector of PPARδ activation is the peroxisome proliferator-activated

receptor-gamma coactivator 1-alpha (PGC-1α), a master regulator of mitochondrial biogenesis.

The activation of the PPARδ/PGC-1α axis initiates a cascade of gene expression that promotes

the formation of new mitochondria.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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